Cas no 1499658-37-5 (3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione)

• Product Name: 3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione
• CAS No: 1499658-37-5
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• MDL: MFCD19557473
• CID: 5617938
• PubChem ID: 63922276
• Update Time: 2025-05-26

3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• AKOS013237121
• 3-(aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione
• EN300-2986785
• 1499658-37-5
• 3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione

• MDL： MFCD19557473
• Inchi： 1S/C6H13NO3S/c7-4-6(8)2-1-3-11(9,10)5-6/h8H,1-5,7H2
• InChI Key： BYWLYVYEZGYOIR-UHFFFAOYSA-N
• SMILES： S1(CCCC(CN)(C1)O)(=O)=O

Computed Properties

• Exact Mass: 179.06161445g/mol
• Monoisotopic Mass: 179.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(Aminomethyl)-3-hydroxy-1lambda6-thiane-1,1-dione

3-(Aminomethyl)-3-hydroxy-1λ6-thiane-1,1-dione: A Comprehensive Overview

The compound 3-(Aminomethyl)-3-hydroxy-1λ6-thiane-1,1-dione (CAS No. 1499658-37-5) is a unique organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of thiane diones, which are known for their versatile chemical properties and reactivity. The structure of 3-(Aminomethyl)-3-hydroxy-1λ6-thiane-1,1-dione features a thiane ring system with two ketone groups at the 1-position and an aminoethyl group attached at the 3-position. This combination of functional groups makes it a valuable intermediate in organic synthesis and a promising candidate for further research.

Recent studies have highlighted the importance of thiane diones in drug discovery due to their ability to act as bioisosteres or scaffolds for complex molecules. For instance, researchers have explored the potential of 3-(Aminomethyl)-3-hydroxy-1λ6-thiane-1,1-dione as a precursor for the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties. The presence of the amino group and hydroxyl group in this molecule allows for various modes of interaction with biological systems, making it a versatile building block in medicinal chemistry.

The synthesis of 3-(Aminomethyl)-3-hydroxy-1λ6-thiane-1,1-dione typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of appropriate thioamides or thioureas with carbonyl compounds under specific thermal or catalytic conditions. The optimization of these reactions has been a focus of recent research, with studies demonstrating improved methodologies that enhance both efficiency and scalability.

In terms of physical and chemical properties, 3-(Aminomethyl)-3-hydroxy-1λ6-thiane-1,1-dione exhibits a melting point around 220°C and is soluble in polar solvents such as water and ethanol. Its solubility profile makes it suitable for applications in aqueous environments, such as in pharmaceutical formulations or biochemical assays. Additionally, the compound's stability under various storage conditions has been evaluated, with results indicating that it remains stable for extended periods when stored in dry conditions away from light.

The biological activity of 3-(Aminomethyl)-3-hydroxy-1λ6-thiane-1,1-dione has been explored in several recent studies. For example, researchers have investigated its potential as an inhibitor of key enzymes involved in metabolic pathways. In one study, the compound demonstrated moderate inhibitory activity against acetylcholinesterase (AChE), suggesting its potential role in treating neurodegenerative diseases such as Alzheimer's disease. Furthermore, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against human cell lines, which is a positive indicator for its potential use in therapeutic applications.

Beyond its direct applications in medicine, 3-(Aminomethyl)-3-hydroxy-1λ6-thiane-1,1-dione has also been utilized as a chiral auxiliary in asymmetric synthesis. The thiane ring system provides an excellent platform for enantioselective reactions, enabling the construction of complex chiral molecules with high enantiomeric excess (ee). Recent advancements in this area have leveraged the unique reactivity of this compound to develop novel synthetic routes for natural products and biologically active compounds.

In conclusion, 3-(Aminomethyl)-3-hydroxy-1λ6-thiane-1,1-dione (CAS No. 1499658-37-5) is a versatile compound with a wide range of applications across multiple disciplines. Its chemical properties make it an invaluable tool in organic synthesis and drug discovery, while its biological activity highlights its potential as a lead compound for therapeutic development. As research continues to uncover new insights into its structure-function relationships and synthetic capabilities, this compound is poised to play an increasingly important role in advancing scientific innovation.